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Compound of Interest

Compound Name: Undecane-2,4-dione

Cat. No.: B15301316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Spiro[5.5]Jundecane-2,4-dione, a
spirocyclic compound with a core structure found in various natural products and synthetic
molecules of medicinal interest. This document details its chemical identity, synthesis, and key
physicochemical properties. While direct biological activity data for the parent compound is
limited in publicly available literature, this guide also explores the promising anti-cancer
properties of a notable derivative, highlighting the therapeutic potential of the
spiro[5.5]undecane scaffold.

Chemical Identification and Properties

Spiro[5.5]Jundecane-2,4-dione is a bicyclic organic compound characterized by a central
quaternary carbon atom shared by two rings.

IUPAC Name: spiro[5.5]undecane-2,4-dione[1] CAS Number: 1481-99-8[1]

Physicochemical Data

A summary of the key computed physicochemical properties of Spiro[5.5]Jundecane-2,4-dione
is presented in the table below. This data is essential for understanding its behavior in various
experimental and biological systems.
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Property Value Source
Molecular Formula C11H1602 PubChem[1]
Molecular Weight 180.24 g/mol PubChem[1]
XLogP3-AA 2.2 Guidechem[2]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor )

Count 2 Guidechem[2]
Rotatable Bond Count 0 PubChem
Exact Mass 180.115029749 PubChem[1]
Topological Polar Surface Area  34.1 A2 Guidechem[2]
Heavy Atom Count 13 Guidechem[2]
Complexity 219 Guidechem[2]

Synthesis of Spiro[5.5]Jundecane Derivatives

The synthesis of the spiro[5.5]undecane scaffold can be achieved through various organic
reactions. A notable method involves a microwave-assisted Michael reaction, which offers high
efficiency and reduced reaction times compared to conventional methods.

Experimental Protocol: Microwave-Assisted Synthesis
of 7,11-bis(4-fluorophenyl)-3,3-
dimethylspiro[5.5]Jundecane-1,5,9-trione

This protocol describes the synthesis of a substituted spiro[5.5]undecane derivative with
demonstrated anti-cancer activity.

Materials:
e Dimedone (1a)

e (1E,4E)-1,5-Bis(4-fluorophenyl)penta-1,4-dien-3-one (1b)
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e Triethylamine

e Dichloromethane (CH2Cl2)

e Chloroform

e Magnesium Sulfate (MgSOa)
e Hexane

o Ethyl Acetate

Procedure:

o A mixture of dimedone (1 mmol) and (1E,4E)-1,5-Bis(4-fluorophenyl)penta-1,4-dien-3-one (1
mmol) is placed in a microwave flask.

e To this mixture, 5 mL of CH2Clz and triethylamine (1.25 mmol, 0.128 g) are added.

e The reaction mixture is subjected to microwave irradiation at 200 W and 40°C for 15
minutes.

e The progress of the reaction is monitored using Thin Layer Chromatography (TLC).

e Upon completion, the reaction mixture is poured into 10 mL of cold water and extracted three
times with 20 mL of chloroform.

e The combined organic extracts are dried over MgSOea.

o The solvent is evaporated, and the resulting product is purified by column chromatography
using a gradient of Hexane:Ethyl Acetate (starting from 4:1).

This method has been reported to achieve yields of up to 98%.

Biological Activity and Therapeutic Potential

While studies on the biological activity of the parent Spiro[5.5]undecane-2,4-dione are not
widely available, research into its derivatives has shown significant promise, particularly in the
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field of oncology.

Anti-Cancer Activity of a Spiro[5.5]Jundecane Derivative

A study on 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione, synthesized
via the protocol described above, demonstrated potent in vitro anti-cancer activity against the
human liver cancer cell line SK-Hepl.

Cell Line Compound ICso0 Value Reference
7,11-bis(4-
fluorophenyl)-3,3- ]
SK-Hepl 23.67 £ 4 uM DergiPark[3]

dimethylspiro[5.5]und

ecane-1,5,9-trione

This finding suggests that the spiro[5.5]undecane scaffold can serve as a valuable building
block for the design of novel anti-cancer drug candidates.

Experimental and Logical Diagrams

To visually represent the information discussed, the following diagrams have been generated
using the DOT language.
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Caption: Microwave-assisted synthesis workflow for a spiro[5.5]undecane derivative.
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Caption: Logical flow of the in vitro anti-cancer activity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Spiro[5.5]undecane-2,4-
dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15301316#undecane-2-4-dione-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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